Cas no 2228429-55-6 (1-(3-chloropyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(3-chloropyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228429-55-6
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 5922217
• PubChem ID: 165653415
• Update Time: 2025-06-09

1-(3-chloropyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid
• 2228429-55-6
• EN300-1975556

• Inchi： 1S/C10H10ClNO3/c11-8-5-12-2-1-7(8)10(9(14)15)3-6(13)4-10/h1-2,5-6,13H,3-4H2,(H,14,15)
• InChI Key： NMRZPEMKECFARE-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.4Ų

Additional information on 1-(3-chloropyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid

Comprehensive Analysis of 1-(3-chloropyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228429-55-6)

The compound 1-(3-chloropyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS 2228429-55-6) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This bicyclic derivative combines a chloropyridine moiety with a hydroxycyclobutane carboxylic acid scaffold, creating a versatile building block for drug discovery. Recent studies highlight its role as a key intermediate in developing kinase inhibitors, particularly for inflammatory diseases and metabolic disorders, aligning with current industry focus on targeted therapies.

From a synthetic chemistry perspective, the 3-chloropyridine component provides an excellent handle for further functionalization through cross-coupling reactions, while the hydroxycyclobutane ring offers conformational constraints valuable in medicinal chemistry. Researchers are particularly interested in how this compound's carboxylic acid group enables salt formation and prodrug strategies, addressing common bioavailability challenges. The presence of both hydrogen bond donors (hydroxy group) and acceptors (carboxylate) makes it valuable for molecular recognition studies in fragment-based drug design.

In the context of green chemistry advancements, 2228429-55-6 represents an interesting case study for sustainable synthesis routes. Many laboratories are investigating enzymatic approaches to construct its cyclobutane core, responding to growing demand for environmentally friendly pharmaceutical intermediates. The compound's thermal stability (typically stable below 200°C) and moderate water solubility (approximately 5-10 mg/mL at pH 7) make it suitable for various industrial processes while meeting strict regulatory requirements for impurity profiles.

The analytical characterization of 1-(3-chloropyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid presents several noteworthy aspects. HPLC methods typically employ C18 columns with 0.1% formic acid in water/acetonitrile gradients, showing excellent peak symmetry. Mass spectrometry reveals characteristic fragmentation patterns including the loss of hydroxycyclobutane (m/z 128) and chloropyridine (m/z 113) moieties. These analytical fingerprints are crucial for quality control in large-scale production, especially when considering current Good Manufacturing Practice (cGMP) standards for pharmaceutical intermediates.

Emerging applications in agricultural chemistry leverage the compound's chloropyridine component, known for its bioactivity in plant protection products. However, unlike traditional chloropyridine pesticides, this derivative's carboxylic acid functionality offers improved environmental profiles with reduced bioaccumulation potential. This addresses growing concerns about sustainable crop protection solutions, particularly in the EU where stringent regulations govern pesticide metabolites.

From a commercial availability standpoint, CAS 2228429-55-6 is typically supplied as a white to off-white crystalline powder with ≥95% purity (HPLC). Storage recommendations generally suggest 2-8°C under inert atmosphere for long-term stability. Current market trends show increasing demand for custom derivatives, particularly esters and amides of the carboxylic acid group, driven by pharmaceutical companies exploring prodrug strategies for improved pharmacokinetics.

The safety profile of 1-(3-chloropyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid has been extensively documented in recent safety data sheets. While showing low acute toxicity (oral LD50 > 2000 mg/kg in rodents), proper handling precautions are recommended due to potential eye irritation. These characteristics make it relatively safer compared to many halogenated pyridine derivatives, contributing to its growing adoption in laboratory settings. Environmental fate studies indicate moderate biodegradability (OECD 301B), with hydrolysis of the carboxylic ester derivatives being the primary degradation pathway.

Patent landscapes reveal that 2228429-55-6 appears in multiple applications related to JAK/STAT signaling inhibitors and metabolic disease targets, particularly between 2018-2023. Its structural features allow for intellectual property differentiation in crowded therapeutic areas. The hydroxycyclobutane moiety in particular provides three-dimensionality that helps circumvent existing patent claims on flat aromatic systems, demonstrating the value of saturated carbocycles in modern drug design.

In formulation science, the zwitterionic nature of this compound (due to the carboxylic acid and basic pyridine nitrogen) creates interesting solubility profiles. pH-dependent studies show maximum solubility around pH 4-5, which informs development of parenteral formulations. These properties are particularly relevant for biologic combination therapies where small molecule adjuvants require compatible solubility characteristics.

Future research directions for 1-(3-chloropyridin-4-yl)-3-hydroxycyclobutane-1-carboxylic acid derivatives likely focus on AI-assisted drug discovery applications. The compound's well-defined conformational constraints make it an excellent candidate for machine learning models predicting bioactive conformations. Additionally, its synthetic accessibility supports high-throughput exploration of structure-activity relationships in virtual screening campaigns, addressing the pharmaceutical industry's need for efficient lead optimization.